4-[4-(2-Hydroxyethyloxy)phenyl]butylamine

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 2-[4-(4-aminobutyl)phenoxy]ethanol
• InChI: InChI=1S/C12H19NO2/c13-8-2-1-3-11-4-6-12(7-5-11)15-10-9-14/h4-7,14H,1-3,8-10,13H2
• InChI Key: UUFPHYDUGUTDLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCCN)OCCO

Description

4-[4-(2-Hydroxyethyloxy)phenyl]butylamine is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude protected amine 114 (1.2 g, 35 mmol) was dissolved in 40 mL of a 2 N solution of methyl amine in dry methanol and the reaction mixture was stirred overnight at room temperature. After this time the solvent was removed under reduced pressure and the residue was purified by flash chromatography (silica gel, 5:1:0.1 chloroform/methanol/concentrated ammonium hydroxide) to give free amine 115 (0.25 g, 35%) as a clear oil. 1H NMR (300 MHz, DMSO-d6) δ 1.58 (m, 4H), 2.55 (m, 2H), 2.73 (m, 2H), 3.83 (m, 2H), 3.97 (m, 2H), 6.83 (d, 2H), 7.07 (d, 2H), 7.82 (s, 1H).